Cas no 663194-95-4 (3-methyl-5-(methylsulfanyl)thiophene-2-carboxylic acid)

• Product Name: 3-methyl-5-(methylsulfanyl)thiophene-2-carboxylic acid
• CAS No: 663194-95-4
• MF: C₇H₈O₂S₂
• MW: 188.267219543457
• CID: 5228791
• Update Time: 2026-03-07

3-methyl-5-(methylsulfanyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(methylsulfanyl)thiophene-2-carboxylic acid
• 3-Methyl-5-(methylthio)thiophene-2-carboxylic acid

• Inchi： 1S/C7H8O2S2/c1-4-3-5(10-2)11-6(4)7(8)9/h3H,1-2H3,(H,8,9)
• InChI Key： UMNDLRGHDYIQPY-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(SC)=CC=1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 3-methyl-5-(methylsulfanyl)thiophene-2-carboxylic acid

3-Methyl-5-(Methylsulfanyl)Thiophene-2-Carboxylic Acid: A Comprehensive Overview

3-Methyl-5-(methylsulfanyl)thiophene-2-carboxylic acid, also known by its CAS registry number CAS No. 663194-95-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are widely studied due to their unique electronic properties and potential applications in various industries. The molecule consists of a thiophene ring substituted with a methyl group at position 3, a methylsulfanyl group at position 5, and a carboxylic acid group at position 2. These substituents impart distinctive chemical and physical properties to the compound, making it a valuable subject for research and development.

The synthesis of 3-methyl-5-(methylsulfanyl)thiophene-2-carboxylic acid involves a series of well-defined organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, leveraging advanced catalytic systems and green chemistry principles. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing energy consumption. Such advancements not only improve the scalability of the synthesis process but also align with contemporary sustainability goals in chemical manufacturing.

The chemical properties of 3-methyl-5-(methylsulfanyl)thiophene-2-carboxylic acid are heavily influenced by its thiophene backbone and substituent groups. The thiophene ring is aromatic and exhibits conjugation, which contributes to its stability and reactivity. The methylsulfanyl group introduces sulfur-based functionalities, enhancing the compound's ability to participate in redox reactions. Meanwhile, the carboxylic acid group imparts acidic properties, making it a versatile functional group for further chemical modifications. These characteristics make the compound suitable for applications in areas such as drug discovery, material science, and electronic devices.

In terms of applications, 3-methyl-5-(methylsulfanyl)thiophene-2-carboxylic acid has shown promise in the development of advanced materials. For example, researchers have investigated its use as a building block for constructing two-dimensional materials, such as graphene analogues, due to its planar structure and conjugated system. Additionally, the compound has been explored as a potential candidate for organic electronics, where its electronic properties could be harnessed in applications like organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising mechanical integrity.

The biological activity of 3-methyl-5-(methylsulfanyl)thiophene-2-carboxylic acid is another area of active research. Preclinical studies have suggested that the compound exhibits antioxidant and anti-inflammatory properties, making it a potential lead molecule for drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases and cancer therapy. Recent findings indicate that the compound can inhibit key enzymes involved in inflammation and oxidative stress, highlighting its therapeutic potential.

In conclusion, 3-methyl-5-(methylsulfanyl)thiophene-2-carboxylic acid, with its unique chemical structure and versatile functional groups, continues to be a focal point in scientific research. Its applications span across multiple disciplines, from materials science to pharmacology, driven by advancements in synthesis techniques and an improved understanding of its properties. As research progresses, this compound is expected to unlock new possibilities in technology and medicine, solidifying its role as an important molecule in modern chemistry.